5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C13H12FNOS/c1-15(2)13(16)12-8-7-11(17-12)9-3-5-10(14)6-4-9/h3-8H,1-2H3
• InChI Key: NTQPMFCFFUXGPA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(S1)C2=CC=C(C=C2)F
• Molecular Formula: C13H12FNOS
• Molecular Weight: 249.31 g/mol

Description

5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide, also known as FUB-144, is a synthetic cannabinoid compound. It was first identified in 2013 and has since gained popularity for its psychoactive effects. FUB-144 is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which are known to bind to cannabinoid receptors in the brain and produce a range of effects, including euphoria, relaxation, and altered perception.

Mechanism of Action

5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide acts as a potent agonist at CB1 and CB2 receptors in the brain, which are responsible for mediating the effects of endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol. The activation of these receptors by 5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide leads to the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the psychological and physiological effects of the drug.
Biochemical and Physiological Effects
5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide has been shown to produce a range of biochemical and physiological effects in animal models, including altered gene expression, changes in neurotransmitter release, and alterations in brain structure and function. It has also been shown to produce a range of behavioral effects, including altered locomotor activity, hypothermia, and decreased pain sensitivity.

Advantages and Limitations for Lab Experiments

5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for CB1 and CB2 receptors, which allows for precise manipulation of the endocannabinoid system. However, its psychoactive effects and potential for abuse limit its use in certain experimental designs, and caution must be taken when handling and administering the drug.

Future Directions

Future research on 5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide and other synthetic cannabinoids should focus on elucidating the molecular mechanisms of their action, as well as their long-term effects on brain structure and function. Additionally, studies should investigate the potential therapeutic uses of these compounds, such as in the treatment of pain, anxiety, and other disorders. Finally, research should focus on developing safer and more selective synthetic cannabinoids that can be used in laboratory experiments without the potential for abuse or adverse effects.

Synthesis Methods

5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with 2-chlorothiophene-3-carboxylic acid, followed by N,N-dimethylation with dimethyl sulfate. Other methods involve the use of different starting materials and reagents, but all involve the formation of the thiophene ring and the addition of the 4-fluorophenyl group.

Scientific Research Applications

5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide has been used in scientific research to investigate the effects of synthetic cannabinoids on the brain and behavior. Studies have shown that 5-(4-fluorophenyl)-N,N-dimethylthiophene-2-carboxamide has high affinity for cannabinoid receptors in the brain, with a binding affinity similar to that of JWH-018. It has been shown to produce a range of effects in animal models, including altered locomotor activity, hypothermia, and decreased pain sensitivity.